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Vimirogant at a Glance

The table below summarizes key details about Vimirogant from the available literature:

Attribute Description

Generic Name Vimirogant (also referred to as VTP-43742) [1]

Role RORγt (Retinoic acid receptor-related orphan nuclear receptor γt) antagonist [1]

Class Aryl sulfone [1]

Developers AbbVie / Vitae (AbbVie is listed as the developer of a related compound, ABBV-157)
[1]

Clinical
Development

Development was discontinued in 2018 after a Phase IIa trial for psoriasis [1]

Mechanism of
Action

Acts as an antagonist (or inverse agonist) of the RORγt transcription factor, which
plays a central role in the differentiation and activation of Th17 cells and the

production of IL-17 [1]
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Although a specific protocol for Vimirogant is not available, the general principles of Liquid

Chromatography-Mass Spectrometry (LC-MS) are well-established for the bioanalysis of pharmaceutical

compounds [2]. The following diagram outlines a logical workflow that you could adapt and optimize for

quantifying Vimirogant in biological samples.
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The lack of readily available detailed protocols is not uncommon, especially for compounds whose

development has been halted. Here are some constructive steps you can take to move forward:

Consult General Method Resources: The book "Clinical Applications of Mass Spectrometry in
Biomolecular Analysis: Methods and Protocols" provides foundational LC-MS/MS methodologies that

can be adapted for small molecule drugs like Vimirogant [2]. The general steps of sample
preparation, chromatographic separation, and mass spectrometric detection remain consistent.

Leverage Related Compounds: The search results indicate that other companies, including
Boehringer Ingelheim and Japan Tobacco, have advanced RORγ antagonists into clinical trials [1].

Scientific publications or patent documents for these structurally related compounds (e.g., other
aryl sulfones) can offer invaluable insights into suitable column types, mobile phases, and ionization

techniques.
Focus on Method Development: Without a standard protocol, your work would inherently involve

method development and validation. Key parameters to optimize include:
Sample Cleanup: Choosing between protein precipitation, liquid-liquid extraction, or solid-

phase extraction to minimize matrix effects [2].
Chromatography: Selecting a reverse-phase column (e.g., C18) and optimizing the mobile

phase gradient for optimal separation [3].
Mass Spectrometry: Determining the optimal ionization mode (likely ESI+) and establishing

multiple reaction monitoring (MRM) transitions for Vimirogant and a suitable internal standard.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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